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Compound of Interest |

Compound Name: Hexyl cyclopropanecarboxylate
CAS No.: 60128-03-2
Cat. No.: B031272

Get Quote

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and potential applications of Hexyl cyclopropanecarboxylate for
researchers, scientists, and drug development professionals. This document is structured to
deliver not just data, but also expert insights into the practical implications of the compound's
characteristics.

Introduction

Hexyl cyclopropanecarboxylate (CAS No. 60128-03-2) is an ester of cyclopropanecarboxylic
acid and hexanol.[1] The presence of the sterically strained cyclopropyl ring imparts unique
physicochemical properties that are of significant interest in medicinal chemistry and materials
science. This guide will delve into the core attributes of this molecule, offering a foundational
understanding for its application in research and development.

The cyclopropyl group is a well-regarded motif in drug design, often introduced to modulate a
compound's metabolic stability, receptor binding affinity, and overall pharmacokinetic profile.
Understanding the properties of a simple, yet representative molecule like Hexyl
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cyclopropanecarboxylate provides a valuable baseline for the rational design of more

complex derivatives.

Physicochemical Properties

The physical and chemical properties of a compound are fundamental to its handling,

formulation, and behavior in biological systems. While some experimental data for Hexyl

cyclopropanecarboxylate is not readily available in public literature, reliable estimations can

be made based on the well-characterized properties of its constituent parts and structurally

similar compounds.

Property Value Source/Basis

Molecular Formula C10H1802 [1][2]

Molecular Weight 170.25 g/mol [2]

CAS Number 60128-03-2 [1]

IUPAC Name hexyl cyclopropanecarboxylate  [1]

Appearance Colorless liquid (predicted) Based on similar esters

- , ~200-220 °C (estimated at 760  Extrapolated from related

Boiling Point
mmHg) esters

Density ~0.9 g/cm?3 (estimated) Based on similar esters
Soluble in common organic

N solvents (e.g., ethanol, diethyl )

Solubility ) General properties of esters
ether, acetone); Insoluble in
water.

SMILES O=C(C1ccC1l)occcececec [1]
InChl=1S/C10H1802/c1-2-3-4-

InChl 5-8-12-10(11)9-6-7-9/h9H,2- [1]

8H2,1H3

Expert Insight: The predicted low water solubility and good solubility in organic solvents are

typical for an ester of this molecular weight. This has significant implications for its potential use
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in drug delivery systems, where lipophilicity is a key parameter for membrane permeability. The
strained cyclopropane ring can also influence the compound's conformational flexibility and its
interactions with biological targets.

Chemical Reactivity and Stability

The chemical behavior of Hexyl cyclopropanecarboxylate is primarily dictated by the ester
functional group and the cyclopropane ring.

o Ester Hydrolysis: Like all esters, it is susceptible to hydrolysis under both acidic and basic
conditions to yield cyclopropanecarboxylic acid and hexanol. This reaction is a critical
consideration in formulation and storage, as well as in predicting its metabolic fate in vivo.

o Cyclopropane Ring Stability: The three-membered ring is thermodynamically strained, but
kinetically stable under normal conditions. However, it can undergo ring-opening reactions
under certain harsh conditions, such as in the presence of strong acids or upon catalytic
hydrogenation. This reactivity can be strategically employed in synthetic chemistry.

Spectroscopic Characterization (Predicted)

While experimental spectra for Hexyl cyclopropanecarboxylate are not widely published, its
spectroscopic features can be reliably predicted based on the analysis of its functional groups
and data from analogous compounds.

'H NMR Spectroscopy (Predicted)

¢ Hexyl Chain:

[¢]

Triplet at ~4.0-4.2 ppm (2H, -O-CH3-), deshielded by the adjacent oxygen atom.

[¢]

Multiplet at ~1.6-1.7 ppm (2H, -O-CH2-CH3-).

o

Multiplets between ~1.2-1.4 ppm (6H, -(CH2)s3-).

o

Triplet at ~0.9 ppm (3H, -CHs), the terminal methyl group.

e Cyclopropyl Ring:
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o Multiplet at ~1.5-1.6 ppm (1H, -CH- on the cyclopropyl ring).

o Multiplets at ~0.8-1.0 ppm (4H, -CH2- groups on the cyclopropyl ring).

3C NMR Spectroscopy (Predicted)

e Carbonyl Carbon: ~174 ppm.
e Hexyl Chain:
o ~65 ppm (-O-CHz-).
o ~31, 28, 25, 22 ppm (internal methylene carbons).
o ~14 ppm (-CHs).
e Cyclopropyl Ring:
o ~13-15 ppm (-CH-).

o ~8-10 ppm (-CH2-).

Infrared (IR) Spectroscopy (Predicted)

e C=0 Stretch: A strong, sharp absorption band around 1730-1740 cm~1. This is characteristic
of a saturated ester carbonyl group.

e C-O Stretch: A strong band in the region of 1150-1250 cm~1.
e C-H Stretch (Alkyl): Multiple bands in the 2850-3000 cm~1 region.

e C-H Stretch (Cyclopropyl): A weaker band typically observed above 3000 cm—1.

Mass Spectrometry (Predicted)

In an electron ionization (EI) mass spectrum, Hexyl cyclopropanecarboxylate is expected to
show a molecular ion peak (M*) at m/z = 170. Common fragmentation patterns would include
the loss of the hexyl group and fragmentation of the hexyl chain.
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Experimental Protocols

The synthesis of Hexyl cyclopropanecarboxylate can be achieved through several
established methods for esterification. Below are two common and reliable protocols.

Fischer-Speier Esterification

This classic method involves the acid-catalyzed reaction of a carboxylic acid with an alcohol.
Methodology:

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark
trap, combine cyclopropanecarboxylic acid (1.0 eq), 1-hexanol (1.2 eq), and a suitable
solvent such as toluene.

o Catalyst Addition: Add a catalytic amount of a strong acid (e.g., sulfuric acid, p-
toluenesulfonic acid).

o Reaction: Heat the mixture to reflux. The water formed during the reaction will be
azeotropically removed and collected in the Dean-Stark trap.

e Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas
chromatography (GC) until the starting material is consumed.

o Workup: Cool the reaction mixture to room temperature. Wash the organic layer with a
saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst, followed by
brine.

 Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate
under reduced pressure. The crude product can be purified by fractional distillation under
vacuum to yield pure Hexyl cyclopropanecarboxylate.

. Rou us omF\ kwm s Workup DyC centrate & Purify
(Cyclopvupanecamoxy\lc Acid + 1-Hexanol + Acid CBB‘VSD—’GMW P )—»( )—»( nnnnnnn by TLC/GC)—»( BBBBBBBBBB )—»( o Dratiation

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b031272/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-hexyl-cyclopropanecarboxylate-properties-synthesis-and-applications
https://www.benchchem.com/product/b031272/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-hexyl-cyclopropanecarboxylate-properties-synthesis-and-applications
https://www.benchchem.com/product/b031272/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-hexyl-cyclopropanecarboxylate-properties-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031272?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Fischer-Speier Esterification Workflow

From Cyclopropanecarbonyl Chloride

This method is often faster and can proceed under milder conditions than Fischer esterification.
Methodology:

» Acid Chloride Formation: Convert cyclopropanecarboxylic acid to cyclopropanecarbonyl
chloride using a chlorinating agent such as thionyl chloride or oxalyl chloride. This step
should be performed in an inert solvent under anhydrous conditions.

« Esterification: In a separate flask, dissolve 1-hexanol (1.0 eq) and a non-nucleophilic base
(e.g., pyridine, triethylamine; 1.1 eq) in an anhydrous solvent like dichloromethane or diethyl
ether.

o Reaction: Cool the alcohol solution in an ice bath and slowly add the cyclopropanecarbonyl
chloride (1.05 eq) dropwise with stirring.

e Monitoring: Allow the reaction to warm to room temperature and stir until completion, as
monitored by TLC or GC.

o Workup: Quench the reaction with water. Separate the organic layer and wash it sequentially
with dilute hydrochloric acid (to remove the base), saturated sodium bicarbonate solution,
and brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the
solvent in vacuo. The resulting crude ester can be purified by column chromatography on
silica gel or by vacuum distillation.

Cyclopropanecarboxylic Acid
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Esterification via Acid Chloride

Applications in Drug Development
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The incorporation of a cyclopropyl moiety into a molecule can have profound effects on its
biological activity. While specific applications of Hexyl cyclopropanecarboxylate in drug
development are not extensively documented, its structural features are relevant to several key
areas of medicinal chemistry.

e Metabolic Stability: The C-H bonds of the cyclopropane ring are stronger than those in a
corresponding open-chain alkane, making them less susceptible to metabolic oxidation by
cytochrome P450 enzymes. This can lead to an increased half-life of a drug in the body.

» Conformational Rigidity: The rigid nature of the cyclopropyl group can lock a molecule into a
specific conformation that is favorable for binding to a biological target. This can enhance
potency and selectivity.

 Lipophilicity and Permeability: The cyclopropyl group can increase the lipophilicity of a
molecule, which can improve its ability to cross cell membranes.

Expert Insight: Hexyl cyclopropanecarboxylate can be considered a valuable building block
or fragment in the synthesis of more complex molecules for drug discovery programs. Its
simple structure allows for systematic studies of how the cyclopropyl group influences the
properties of a homologous series of compounds.

Safety and Handling

A specific Safety Data Sheet (SDS) for Hexyl cyclopropanecarboxylate is not readily
available. However, based on the known hazards of similar esters and cyclopropane
derivatives, the following precautions should be taken:

General Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid
inhalation of vapors and contact with skin and eyes.

» Personal Protective Equipment (PPE): Wear appropriate protective clothing, including safety
goggles, gloves (e.g., nitrile), and a lab coat.

o Fire Hazards: Assumed to be a combustible liquid. Keep away from heat, sparks, and open
flames.

o First Aid:
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o Skin Contact: Wash off with soap and plenty of water.

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.
o Inhalation: Move person into fresh air. If not breathing, give artificial respiration.

Disclaimer: This safety information is based on related compounds and should be used as a
guideline only. A thorough risk assessment should be conducted before handling this chemical.

Conclusion

Hexyl cyclopropanecarboxylate is a molecule with interesting and potentially valuable
physicochemical properties derived from its ester functionality and strained cyclopropane ring.
While it may not be a final drug product itself, it serves as an excellent model compound for
understanding the impact of the cyclopropyl group in medicinal chemistry and as a versatile
building block for organic synthesis. The protocols and data presented in this guide provide a
solid foundation for researchers and drug development professionals to explore the potential of
this and related cyclopropane-containing molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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